Cas no 891127-12-1 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide
• CAS No: 891127-12-1
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• CID: 6155950
• PubChem ID: 7533299
• Update Time: 2025-06-09

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide
• AKOS024656443
• F2518-0436
• 891127-12-1
• N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-methylbenzamide
• SCHEMBL17717029
• N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-3-methylbenzamide

• Inchi： 1S/C16H12BrN3O2/c1-10-3-2-4-12(9-10)14(21)18-16-20-19-15(22-16)11-5-7-13(17)8-6-11/h2-9H,1H3,(H,18,20,21)
• InChI Key： QPNMAYWVSJBNEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(NC(C2=CC=CC(C)=C2)=O)O1

Computed Properties

• Exact Mass: 357.01129g/mol
• Monoisotopic Mass: 357.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide

Comprehensive Overview of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide (CAS No. 891127-12-1)

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide, with the CAS number 891127-12-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-bromophenyl moiety and a 3-methylbenzamide group in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their remarkable pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers are particularly interested in N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide as a lead compound for developing novel therapeutics. Its unique structure allows for interactions with various biological targets, making it a promising candidate for further studies.

The synthesis of CAS 891127-12-1 involves multi-step organic reactions, often starting from readily available precursors like 4-bromobenzoic acid and 3-methylbenzoyl chloride. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's stability under different conditions is also a critical factor for its potential industrial applications.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for sustainable agriculture. N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide has shown promise as a bioactive agent against plant pathogens, aligning with the global push for eco-friendly agrochemicals. Its mechanism of action, which may involve disrupting microbial cell membranes, is a subject of ongoing research.

From a material science perspective, this compound's aromatic and heterocyclic framework contributes to its potential use in organic electronics. The bromine atom in its structure offers a reactive site for further functionalization, enabling the design of advanced polymers or small-molecule semiconductors. This versatility makes CAS 891127-12-1 a valuable building block in nanotechnology and optoelectronics.

Environmental and safety considerations are paramount when working with N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Researchers are also investigating its biodegradability to ensure compliance with green chemistry principles.

In conclusion, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-methylbenzamide (CAS 891127-12-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug development to sustainable agriculture, highlight its importance in modern research. As scientists continue to unravel its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.